Cas no 1260827-52-8 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine
• CAS No: 1260827-52-8
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5187663
• PubChem ID: 64460018
• Update Time: 2025-08-04

3-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)piperidine
• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine
• A921238
• 3-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperidine

• Inchi： 1S/C13H17NO2/c1-2-11(9-14-5-1)10-3-4-12-13(8-10)16-7-6-15-12/h3-4,8,11,14H,1-2,5-7,9H2
• InChI Key： HTYFDMZIIBITQA-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine

Introduction to 3-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine (CAS No. 1260827-52-8)

3-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1260827-52-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule has garnered attention due to its structural uniqueness and potential biological activities. The compound features a piperidine ring linked to a benzodioxin moiety, which suggests a rich interplay of electronic and steric effects that could modulate its interactions with biological targets.

The benzodioxin moiety, also known as a dibenzo[b,e][1,4]oxazepine scaffold, is a core structure found in several bioactive natural products and synthetic agents. Its presence in 3-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine imparts specific pharmacophoric features that may contribute to its pharmacological profile. The piperidine ring, on the other hand, is a common pharmacological scaffold known for its role in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier and interact with various neurotransmitter receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the combination of the benzodioxin and piperidine moieties in 3-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine could lead to interactions with multiple protein targets, including enzymes and receptors involved in neurological and inflammatory pathways. This dual-targeting capability makes the compound an attractive candidate for developing novel therapeutic agents.

In the context of medicinal chemistry, the synthesis of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine has been optimized through various methodologies to enhance yield and purity. Modern synthetic approaches often leverage transition metal catalysis and asymmetric reactions to achieve high enantioselectivity, which is crucial for pharmaceutical applications. The synthesis typically involves the formation of the piperidine ring followed by coupling with the benzodioxin fragment through nucleophilic aromatic substitution or other coupling strategies.

The pharmacological evaluation of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine has revealed promising activities in preclinical models. Initial studies suggest that this compound may exhibit potent effects on serotonin receptors, which are implicated in mood regulation and neuroprotection. Additionally, its interaction with other neurotransmitter systems has been explored, indicating potential applications in treating neurological disorders such as depression and anxiety.

One of the most intriguing aspects of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine is its structural similarity to known bioactive molecules. By leveraging structure-based drug design principles, researchers have identified analogs with enhanced pharmacological properties. These derivatives have been synthesized and tested for their efficacy in various disease models, providing valuable insights into the structure-activity relationships (SAR) of this class of compounds.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been employed to predict the binding affinity of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine to target proteins. These simulations have helped identify key interactions that contribute to its biological activity. Furthermore, virtual screening techniques have been used to mine large chemical databases for potential lead compounds similar to 1260827-52-8, accelerating the drug discovery process.

Future directions in the study of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine include exploring its mechanism of action at a molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have provided valuable information about its chemical structure and dynamics. Additionally, interdisciplinary approaches combining chemistry with biology and pharmacology will be essential for unraveling its full therapeutic potential.

The development of novel pharmaceuticals is a complex yet rewarding endeavor. Compounds like 3-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine represent significant progress in medicinal chemistry research. As our understanding of biological pathways continues to expand, so does our ability to design molecules that can modulate these pathways effectively. The continued investigation of such compounds holds promise for addressing unmet medical needs across various therapeutic areas.